N-(tert-Butoxycarbonyl)-N-(4-fluorobenzyl)glycine

• IUPAC Name: 2-[(4-fluorophenyl)methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• InChI: InChI=1S/C14H18FNO4/c1-14(2,3)20-13(19)16(9-12(17)18)8-10-4-6-11(15)7-5-10/h4-7H,8-9H2,1-3H3,(H,17,18)
• InChI Key: PDUIHMJJVLDHKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1=CC=C(C=C1)F)CC(=O)O
• Molecular Formula: C14H18FNO4
• Molecular Weight: 283.29 g/mol

Description

N-(tert-Butoxycarbonyl)-N-(4-fluorobenzyl)glycine is a useful research compound. Its molecular formula is C14H18FNO4 and its molecular weight is 283.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl N-(tert-butoxycarbonyl)-N-(4-fluorobenzyl)glycinate (12.4 g, 41.6 mmol) in MeOH (180 mL) was added 5 N aqueous NaOH solution (18.3 mL, 91.6 mmol). The reaction was stirred under inert atmosphere at ambient temperature for 2 h. The solvent was removed in vacuo, and the remaining residue was taken up in water, washing twice with CHCl3. The aqueous layer was cooled to 0° C., acidified to pH 2 with 1 N aqueous HCl solution, and saturated with NaCl. The mixture was extracted with EtOAc three times, and the combined organic layers were dried (MgSO4) and concentrated in vacuo to afford the title acid as a light yellow oil. 1H NMR (400 MHz, CDCl3) δ 7.26-7.23 (m, 2H), 7.03 (br s, 2H), 4.50 (d, J=13.6 Hz, 2H), 3.96 (br s, 1H), 3.83 (br s, 1H), 1.49 (s, 9H). ES MS (M+1)=284.20